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Protocol for Quantifying Codeine in Plasma
using LC-MS/MS
This application note provides a detailed protocol for the sensitive and selective quantification

of codeine in human plasma using liquid chromatography-tandem mass spectrometry (LC-

MS/MS). This method is suitable for pharmacokinetic studies, clinical and forensic toxicology,

and drug monitoring.

Introduction
Codeine is a widely used opioid analgesic for the relief of mild to moderate pain.[1][2] Accurate

and reliable quantification of codeine in plasma is crucial for assessing therapeutic efficacy,

monitoring compliance, and investigating potential toxicity. LC-MS/MS offers high sensitivity

and specificity, making it the gold standard for bioanalytical applications.[3][4] This protocol

details a robust method for codeine quantification in plasma, including sample preparation,

chromatographic separation, and mass spectrometric detection.

Experimental Protocols
Materials and Reagents

Codeine reference standard

Codeine-d6 (internal standard, IS)
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Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate

Water (deionized, 18 MΩ·cm)

Human plasma (drug-free)

96-well collection plates

Sample Preparation: Protein Precipitation
Protein precipitation is a straightforward and effective method for extracting codeine from

plasma samples.

To 100 µL of plasma sample in a microcentrifuge tube, add 20 µL of internal standard

working solution (Codeine-d6, 100 ng/mL in methanol).

Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube or a 96-well plate.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile

with 0.1% formic acid).

Vortex briefly and inject into the LC-MS/MS system.

Liquid Chromatography (LC)
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LC System: A high-performance or ultra-high-performance liquid chromatography

(HPLC/UPLC) system.

Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size) is

commonly used.[5][6]

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40°C.

Gradient Elution:

0-0.5 min: 5% B

0.5-2.5 min: 5-95% B

2.5-3.0 min: 95% B

3.1-4.0 min: 5% B (re-equilibration)

Mass Spectrometry (MS)
Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Source: Electrospray ionization (ESI) in positive ion mode.[1][5]

Multiple Reaction Monitoring (MRM) Transitions:

The precursor to product ion transitions for codeine and its internal standard are

monitored. A common transition for codeine is m/z 300.2 → 165.1.[5][6] For the internal

standard, codeine-d6, the transition would be m/z 306.2 → 165.1.

Instrument Parameters:
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Capillary Voltage: 3.5 kV

Source Temperature: 150°C

Desolvation Temperature: 400°C[3]

Collision Gas: Argon

Nebulizer Gas: Nitrogen

Data Presentation
Calibration Curve
A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal

standard against the nominal concentration of the calibration standards. The linear dynamic

range for codeine in plasma is typically from 0.2 to 100 ng/mL.[5][6]

Concentration (ng/mL) Peak Area Ratio (Analyte/IS)

0.2 (LLOQ) Example Value

0.5 Example Value

1 Example Value

5 Example Value

10 Example Value

25 Example Value

50 Example Value

100 (ULOQ) Example Value

LLOQ: Lower Limit of Quantification, ULOQ: Upper Limit of Quantification

Method Validation Parameters
The method should be validated for linearity, precision, accuracy, recovery, and matrix effect

according to regulatory guidelines.
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Parameter Acceptance Criteria Example Result

Linearity (r²) ≥ 0.99 > 0.995

Intra-day Precision (%CV) < 15% (< 20% for LLOQ) < 10%

Inter-day Precision (%CV) < 15% (< 20% for LLOQ) < 12%

Intra-day Accuracy (%Bias) ± 15% (± 20% for LLOQ) Within ± 10%

Inter-day Accuracy (%Bias) ± 15% (± 20% for LLOQ) Within ± 13%

Recovery (%) Consistent and reproducible > 85%

Matrix Effect (%) Within 85-115% Within acceptable range

Visualizations
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Caption: Experimental workflow for Codeine quantification in plasma.
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Codeine in Plasma

Protein Precipitation

Internal Standard
(Codeine-d6)

LC Separation

MS/MS Detection
(MRM)

Peak Area (Analyte) Peak Area (IS)

Peak Area Ratio
(Analyte/IS)

Calibration Curve

Codeine Concentration

Click to download full resolution via product page

Caption: Logical relationship for Codeine quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1249403?utm_src=pdf-custom-synthesis
https://www.scielo.br/j/qn/a/q6qy9bKr7z9RQtvQcNVj4bf/?lang=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC7913935/
https://academic.oup.com/jat/article-pdf/31/1/1/2341408/31-1-1.pdf
https://pubmed.ncbi.nlm.nih.gov/17389078/
https://pubmed.ncbi.nlm.nih.gov/17389078/
https://pubmed.ncbi.nlm.nih.gov/17389078/
https://pubmed.ncbi.nlm.nih.gov/19156643/
https://pubmed.ncbi.nlm.nih.gov/19156643/
https://www.semanticscholar.org/paper/Rapid-simultaneous-determination-of-codeine-and-in-Liao-Deng/53044682198e7a12c121c958abe84c6a97a886fc
https://www.semanticscholar.org/paper/Rapid-simultaneous-determination-of-codeine-and-in-Liao-Deng/53044682198e7a12c121c958abe84c6a97a886fc
https://www.semanticscholar.org/paper/Rapid-simultaneous-determination-of-codeine-and-in-Liao-Deng/53044682198e7a12c121c958abe84c6a97a886fc
https://www.benchchem.com/product/b1249403#protocol-for-quantifying-codeine-1-in-plasma-using-lc-ms-ms
https://www.benchchem.com/product/b1249403#protocol-for-quantifying-codeine-1-in-plasma-using-lc-ms-ms
https://www.benchchem.com/product/b1249403#protocol-for-quantifying-codeine-1-in-plasma-using-lc-ms-ms
https://www.benchchem.com/product/b1249403#protocol-for-quantifying-codeine-1-in-plasma-using-lc-ms-ms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1249403?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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